6-[4-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid

• IUPAC Name: 6-[4-(dimethylcarbamoyl)phenyl]pyridine-2-carboxylic acid
• InChI: InChI=1S/C15H14N2O3/c1-17(2)14(18)11-8-6-10(7-9-11)12-4-3-5-13(16-12)15(19)20/h3-9H,1-2H3,(H,19,20)
• InChI Key: UHWALXPOSIVRRY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=NC(=CC=C2)C(=O)O
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• CAS No.: 1261988-00-4

Description

6-[4-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid is a chemical compound known for its unique structure and properties It is a derivative of picolinic acid, which is a pyridine carboxylate

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-[4-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid typically involves the reaction of picolinic acid with 4-(N,N-dimethylaminocarbonyl)phenylboronic acid. The reaction conditions often include the use of a catalyst and a solvent to facilitate the coupling reaction. The process may involve heating the reaction mixture to a specific temperature to ensure the completion of the reaction .

Industrial Production Methods

In an industrial setting, the production of 6-[4-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid may involve large-scale synthesis using automated reactors. The reaction conditions are optimized to maximize yield and purity. The use of high-purity reagents and controlled reaction environments ensures the consistency and quality of the final product .

Chemical Reactions Analysis

Types of Reactions

6-[4-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and solvent, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted products .

Scientific Research Applications

6-[4-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid has several scientific research applications:

Chemistry: It is used as a reactant in the synthesis of complex organic molecules and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its role in enzyme inhibition and interaction with biological macromolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development and as a diagnostic tool.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 6-[4-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, altering their activity and leading to various biological effects. The pathways involved in its mechanism of action include signal transduction pathways and metabolic pathways .

Comparison with Similar Compounds

Similar Compounds

• 4-(N,N-Dimethylaminocarbonyl)phenylboronic acid
• Picolinic acid
• 6-Amino-3-[4-(N,N-dimethylaminocarbonyl)phenyl]picolinic acid

Uniqueness

6-[4-(N,N-Dimethylaminocarbonyl)phenyl]picolinic acid is unique due to its specific structure, which imparts distinct chemical and biological properties.